Cas no 15475-14-6 (N-Propionyl-D-glucosamine)

• Product Name: N-Propionyl-D-glucosamine
• CAS No: 15475-14-6
• MF: C₉H₁₇NO₆
• MW: 235.23438334465
• CID: 121007
• PubChem ID: 44630437
• Update Time: 2025-07-19

N-Propionyl-D-glucosamine Chemical and Physical Properties

Names and Identifiers

• Glucopyranose,2-deoxy-2-propionamido-, D- (8CI)
• N-[(2R,3R,4S,5R)-3,4,5,6-tetrahydroxy-1-oxohexan-2-yl]propanamide
• N-PROPIONYL-D-GLUCOSAMINE
• N-Propionyl-D-glucosaMine hydrochloride
• 2-Propionylamino-2-deoxy-D-glucopyranose
• N-[(3R,4R,5S,6R)-2,4,5-trihydroxy-6-(hydroxymethyl)oxan-3-yl]propanamide
• N-Propanoyl-D-glucosamine
• N-Propanoylglucosamine
• N-propionyl glucosamine
• N-propyl-D-glucosamine
• AKOS000369741
• SCHEMBL15334407
• MFCD00059803
• AS-40587
• N-((3R,4R,5S,6R)-2,4,5-Trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-3-yl)propionamide
• RTEOJYOKWPEKKN-JOHDSVJWSA-N
• AKOS027327732
• 15475-14-6
• W-201396
• DB-266553
• N-Propionyl-D-glucosamine

• Inchi： 1S/C9H17NO6/c1-2-5(12)10-6-8(14)7(13)4(3-11)16-9(6)15/h4,6-9,11,13-15H,2-3H2,1H3,(H,10,12)/t4-,6-,7-,8-,9?/m1/s1
• InChI Key： RTEOJYOKWPEKKN-JOHDSVJWSA-N
• SMILES： O1C([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)NC(CC)=O)O

Computed Properties

• Exact Mass: 235.10600
• Monoisotopic Mass: 235.10558726g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: -3
• Topological Polar Surface Area: 119Ų

Experimental Properties

• Color/Form: Not determined
• PSA: 119.25000
• LogP: -2.29660
• Solubility: Not determined